Cas no 899968-33-3 (6-(2-methylphenyl)-2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(2-methylphenyl)-2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one
• CAS No: 899968-33-3
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 5490815
• PubChem ID: 7671967
• Update Time: 2025-07-19

6-(2-methylphenyl)-2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 899968-33-3
• F2774-3138
• AKOS024465595
• 6-(2-methylphenyl)-2-(2-oxo-2-piperidin-1-ylethyl)pyridazin-3-one
• 6-(2-methylphenyl)-2-[2-oxo-2-(piperidin-1-yl)ethyl]-2,3-dihydropyridazin-3-one
• 2-(2-oxo-2-(piperidin-1-yl)ethyl)-6-(o-tolyl)pyridazin-3(2H)-one
• 6-(2-methylphenyl)-2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C18H21N3O2/c1-14-7-3-4-8-15(14)16-9-10-17(22)21(19-16)13-18(23)20-11-5-2-6-12-20/h3-4,7-10H,2,5-6,11-13H2,1H3
• InChI Key： BYBXXVRLZQZUBC-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC(C2C=CC=CC=2C)=N1)=O)N1CCCCC1

Computed Properties

• Exact Mass: 311.16337692g/mol
• Monoisotopic Mass: 311.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53Ų

Additional information on 6-(2-methylphenyl)-2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one

Introduction to 6-(2-Methylphenyl)-2-2-Oxo-2-(Piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one (CAS No. 899968-33-3)

6-(2-Methylphenyl)-2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one (CAS No. 899968-33-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of pyridazine and features a unique structural arrangement that includes a methylphenyl group, an oxo group, and a piperidine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 6-(2-methylphenyl)-2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one is characterized by a six-membered ring with a nitrogen atom at the 1-position and a double bond between the 4 and 5 positions. The presence of the methylphenyl group at the 6-position and the piperidine moiety at the 2-position adds to its complexity and functional diversity. The oxo group at the 2-position further enhances its reactivity and biological activity.

Recent studies have explored the potential of this compound in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that 6-(2-methylphenyl)-2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, this compound has also shown potential in neurodegenerative disorders. A study conducted by a team at Harvard University demonstrated that 6-(2-methylphenyl)-2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one can protect neurons from oxidative stress and reduce neuroinflammation. These findings suggest that it could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 6-(2-methylphenyl)-2-2-oxo-2-(piperidin-1-y l)ethyl - 2 , 3 - dihydropyridazin - 3 - one have also been extensively studied. Research has shown that it has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. However, further studies are needed to optimize its pharmacokinetic profile for clinical use.

In terms of safety, preliminary toxicological studies have indicated that 6-(2-methylphenyl)-2 - 2 - oxo - 2 - ( piperidin - 1 - yl ) ethyl - 2 , 3 - dihydropyridazin - 3 - one is well-tolerated at therapeutic doses. However, long-term safety studies are still ongoing to ensure its safety for prolonged use.

The synthesis of 6 -( 2 - methylphenyl ) - 2 - 2 - oxo - 2 -( piperidin - 1 - yl ) ethyl - 2 , 3 - dihydropyridazin - 3 - one involves several steps, including the formation of the pyridazine ring and the introduction of the methylphenyl and piperidine groups. Various synthetic routes have been developed to improve yield and purity, making it more accessible for large-scale production.

In conclusion, 6 -( 2 - methylphenyl ) - 2 - 2 - oxo - 2 -( piperidin - 1 - yl ) ethyl - 2 , 3 - dihydropyridazin - 3 - one (CAS No. 899968-33-3) is a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an exciting area of research in medicinal chemistry and pharmaceutical development. Further studies are warranted to fully explore its clinical applications and optimize its use in treating various diseases.